(3S)-1-phenylpyrrolidin-3-amine

• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• IUPAC Name: (3S)-1-phenylpyrrolidin-3-amine
• InChI: InChI=1S/C10H14N2/c11-9-6-7-12(8-9)10-4-2-1-3-5-10/h1-5,9H,6-8,11H2/t9-/m0/s1
• InChI Key: SFMJIPNTKASYFH-VIFPVBQESA-N
• Isomeric SMILES: C1CN(C[C@H]1N)C2=CC=CC=C2
• Canonical SMILES: C1CN(CC1N)C2=CC=CC=C2

Description

(3S)-1-Phenylpyrrolidin-3-amine is a chiral amine featuring a pyrrolidine ring substituted with a phenyl group at the 1-position and an amine group at the 3-position. Its stereochemistry (S-configuration) is critical for biological activity, as enantiomers often exhibit distinct pharmacological profiles.

• Molecular Formula: C₁₀H₁₄N₂
• Molecular Weight: 162.24 g/mol (free base) .
• CAS Number: 18471-41-5 (free base); 1909294-50-3 (dihydrochloride salt) .

The compound is typically synthesized via multi-step reactions involving reductive amination or substitution protocols, as seen in analogous pyrrolidine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-1-phenylpyrrolidin-3-amine typically involves the following steps:

Starting Material: The synthesis often begins with commercially available pyrrolidine.

N-Phenylation: The pyrrolidine is subjected to N-phenylation using phenyl halides (e.g., bromobenzene) in the presence of a base such as sodium hydride or potassium carbonate.

Chiral Resolution: The racemic mixture of 1-phenylpyrrolidin-3-amine is resolved into its enantiomers using chiral resolution techniques, such as crystallization with chiral acids or chromatography on chiral stationary phases.

Industrial Production Methods

In an industrial setting, the production of (3S)-1-phenylpyrrolidin-3-amine may involve:

Large-Scale Synthesis: Utilizing continuous flow reactors to enhance reaction efficiency and yield.

Automated Resolution: Employing automated systems for chiral resolution to ensure high purity and enantiomeric excess.

Chemical Reactions Analysis

Types of Reactions

(3S)-1-phenylpyrrolidin-3-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form imines or nitriles using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced to form secondary amines using reducing agents such as lithium aluminum hydride.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an alkaline medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids.

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

(3S)-1-phenylpyrrolidin-3-amine has several scientific research applications:

Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a ligand in asymmetric catalysis.

Medicine: Explored for its pharmacological properties, including potential use as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of fine chemicals and as an intermediate in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of (3S)-1-phenylpyrrolidin-3-amine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors, modulating their activity.

Pathways Involved: It can influence biochemical pathways by acting as an agonist or antagonist, depending on the target.

Comparison with Similar Compounds

Substituted Pyrrolidin-3-amine Derivatives

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Features	CAS Number	References
(3S)-1-Phenylpyrrolidin-3-amine	Phenyl at 1-position	C₁₀H₁₄N₂	162.24	Chiral center (S-configuration); explored for neurological applications	18471-41-5
1-Cyclopropylpyrrolidin-3-amine	Cyclopropyl at 1-position	C₇H₁₄N₂	126.20	Smaller ring substituent; increased rigidity	936221-78-2
(3S)-1-(2-Chloro-3-fluorobenzyl)pyrrolidin-3-amine	Halogenated benzyl group	C₁₁H₁₄ClFN₂	228.69	Enhanced electronic effects; potential metabolic stability	Not provided
(S)-1-(Cyclohexylmethyl)pyrrolidin-3-amine	Cyclohexylmethyl group	C₁₁H₂₂N₂	182.31	Lipophilic substituent; may improve blood-brain barrier penetration	457097-91-5

Key Observations :

• Phenyl vs. Cyclopropyl : The phenyl group in (3S)-1-phenylpyrrolidin-3-amine enables π-π interactions in biological targets, whereas the cyclopropyl substituent in 1-cyclopropylpyrrolidin-3-amine introduces steric constraints .

Pharmacological Activity

• (3S)-1-Phenylpyrrolidin-3-amine : In Series 3 of alaninamide derivatives, replacing piperazine with pyrrolidin-3-amine improved antiseizure activity, suggesting the pyrrolidine ring's optimal size and flexibility for target engagement .
• Piperazine vs. Pyrrolidine : Piperazine derivatives (e.g., Compound 21 in ) showed reduced potency compared to pyrrolidin-3-amine analogs, highlighting the importance of ring size and amine positioning .

Physicochemical Properties

• Solubility : The dihydrochloride salt of (3S)-1-phenylpyrrolidin-3-amine (CAS 1909294-50-3) exhibits higher aqueous solubility than the free base, facilitating formulation for preclinical studies .
• Stability : Derivatives like (3S)-1-(phenylsulfonyl)pyrrolidin-3-amine (C₁₀H₁₄N₂O₂S) may have reduced solubility due to the sulfonyl group but increased stability against oxidation .